2,4,6-Trimethylbenzotrifluoride
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Overview
Description
2,4,6-Trimethylbenzotrifluoride is a chemical compound with the molecular formula C10H11F3 . It is used in various chemical reactions and has several properties that make it useful in the field of chemistry .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the use of aromatic ketones, aldehydes, and hexamethyldisilazane (HMDS) as a nitrogen source under microwave irradiation . Another method involves the reaction of benzotrichloride with hydrogen fluoride in a gaseous phase .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques such as X-ray diffraction and computational methodologies . These techniques can provide insights into the spatial attributes of the molecule and its geometric optimization facets .Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can be used as an intermediate in organic syntheses . The exact nature of these reactions can vary depending on the specific conditions and reactants used.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various techniques. For instance, its density, refractive index, and other properties can be measured . These properties can influence how the compound behaves in different chemical reactions.Scientific Research Applications
Synthesis of Baeckeol and Homobaeckeol : A study by Schiemenz and Schmidt (1976) demonstrated the use of 2,4,6-Trimethoxytoluene, a compound related to 2,4,6-Trimethylbenzotrifluoride, in the synthesis of boron heterocycles, specifically Baeckeol and Homobaeckeol (Schiemenz & Schmidt, 1976).
Catalytic Hydrodefluorination : Reade, Mahon, and Whittlesey (2009) explored the catalytic hydrodefluorination of aromatic fluorocarbons using ruthenium N-heterocyclic carbene complexes. They highlighted the role of this compound derivatives in these reactions, indicating their importance in catalytic activities (Reade, Mahon, & Whittlesey, 2009).
Synthesis and Crystal Structures of Isocyanide and Ylidene Complexes : Tamm, Lügger, and Hahn (1996) researched on isocyanide and ylidene complexes of boron, involving this compound derivatives. Their work provided insights into the structural aspects of these compounds (Tamm, Lügger, & Hahn, 1996).
Photocatalyst Applications : Liu, Hsu, Fu, and Tsai (2016) investigated the use of 2,4,6-Trimethylbenzoquinone, derived from this compound, in green chemistry for magnetic nano-catalysts. Their study underscored the compound's role in environmental pollution solutions and chemical synthesis efficiency (Liu, Hsu, Fu, & Tsai, 2016).
Rare Earth Element Complexes : Brzyska (2000) conducted a study on the rare earth element 2,4,6-trimethylbenzoates. These complexes provided insights into the thermal decomposition and solubility in water, which is relevant for various applications in materials science (Brzyska, 2000).
Metal–Organic Frameworks : Fan, Zhu, Okamura, Sun, Tang, and Ueyama (2003) explored the synthesis of novel metal-organic frameworks using 2,4,6-trimethylbenzene derivatives. Their findings contribute to the understanding of MOFs' structural properties and potential applications (Fan et al., 2003).
Electrochemical Reduction Studies : Gorodetsky, Ramnial, Branda, and Clyburne (2004) demonstrated the electrochemical reduction of an imidazolium cation to produce a nucleophilic carbene, using derivatives of this compound. Their study sheds light on new methods in the synthesis of carbenes (Gorodetsky, Ramnial, Branda, & Clyburne, 2004).
Safety and Hazards
Future Directions
The future directions for research on 2,4,6-Trimethylbenzotrifluoride could involve further exploration of its synthesis methods, its reactivity in different chemical reactions, and its potential applications in various fields . Additionally, more research could be done to better understand its safety profile and how to mitigate any potential hazards associated with its use.
Properties
IUPAC Name |
1,3,5-trimethyl-2-(trifluoromethyl)benzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3/c1-6-4-7(2)9(8(3)5-6)10(11,12)13/h4-5H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDEYYSZYUVCKJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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